2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid

• IUPAC Name: 2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanylbenzoic acid
• InChI: InChI=1S/C14H13NO4S/c16-13(15-8-10-4-3-7-19-10)9-20-12-6-2-1-5-11(12)14(17)18/h1-7H,8-9H2,(H,15,16)(H,17,18)
• InChI Key: LWUOGLXOMWHUER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SCC(=O)NCC2=CC=CO2
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid, also known as 2-FMA, is a synthetic organic compound that has been studied for its potential applications in scientific research and laboratory experiments. This organic compound has a wide variety of properties that make it a useful and versatile tool for scientists.

Scientific Research Applications

Presence in Foods and Environmental Distribution

Benzoic acid and its derivatives, including 2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid, are naturally present in plant and animal tissues and can also be produced by microorganisms. They are used as antibacterial and antifungal preservatives and as flavoring agents in foods, cosmetics, hygiene, and pharmaceutical products. Due to their widespread occurrence and use, these compounds are found in various environmental mediums like water, soil, and air, leading to significant human exposure (del Olmo, Calzada, & Nuñez, 2017).

Antimicrobial and Antifungal Properties

Compounds similar to 2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid exhibit antimicrobial and antifungal properties. For example, a study on thiadiazine derivatives, which share structural similarities, showed significant in vitro antifungal activity against Candida albicans and Trichophyton mentagrophytes, suggesting potential applications in combating fungal infections (Coburn, Ho, & Bronstein, 1982).

Potential in Drug Development

Derivatives of benzoic acid, such as 2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid, have been explored in drug development. Sulfonamide derivatives have shown promise as selective EP1 receptor antagonists, which can have therapeutic implications in various physiological and pathological processes (Naganawa et al., 2006).

Application in Biochemical Research

In biochemical research, compounds structurally related to 2-((2-[(2-Furylmethyl)amino]-2-oxoethyl)thio)benzoic acid have been used as fluorescence probes for detecting reactive oxygen species. Such probes are crucial in understanding oxidative stress and its biological implications (Setsukinai et al., 2003).

Role in Plant Growth and Stress Response

Benzoic acid derivatives play a role in plant growth and stress response. For instance, salicylic acid, a benzoic acid derivative, is involved in acquiring stress tolerance in plants. Studies have shown that pretreatment with salicylic acid can improve the heat tolerance of maize seedlings, indicating a potential role in agricultural biotechnology (Li, Xie, & Li, 2015).